Enhanced Lipophilic Efficiency via Cyclopropylmethyl vs. Cyclopropyl Substitution
The target compound's cyclopropylmethyl group provides a higher calculated lipophilicity (XLogP3-AA = 1.1) compared to the direct cyclopropyl analog N-(1,3-thiazol-5-ylmethyl)cyclopropanamine, which has a predicted LogP of approximately 0.63. This increased lipophilicity, balanced with a topological polar surface area (TPSA) of 53.2 Ų, suggests improved passive membrane permeability while maintaining favorable solubility characteristics, a critical balance for CNS drug discovery programs [1].
| Evidence Dimension | Lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | 1.1 (XLogP3-AA) |
| Comparator Or Baseline | N-(1,3-thiazol-5-ylmethyl)cyclopropanamine: Predicted LogP ~0.63 (ACD/Labs estimate) |
| Quantified Difference | ΔLogP ≈ +0.47 (Target compound is more lipophilic) |
| Conditions | Computed using XLogP3 3.0 (PubChem) and ACD/Labs Percepta |
Why This Matters
The higher LogP of the target compound indicates potentially superior blood-brain barrier penetration compared to the direct cyclopropyl analog, a crucial factor when selecting a scaffold for CNS-targeted programs.
- [1] PubChem. (2021). Compound Summary for CID 62759026: (Cyclopropylmethyl)[(1,3-thiazol-5-yl)methyl]amine. National Library of Medicine. View Source
